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Compound of Interest

Compound Name: IT-143B

Cat. No.: B15564318

For researchers, scientists, and drug development professionals, the safe handling and
disposal of bioactive compounds like IT-143B are critical for maintaining a secure and
compliant laboratory environment. This guide provides essential, immediate safety and
logistical information, including a detailed operational plan for the proper disposal of IT-143B, a
piericidin-class antibiotic derived from Streptomyces sp.[1][2] Adherence to these procedures is
vital for mitigating risks and ensuring environmental protection.

Understanding IT-143B: Key Physicochemical Data

A thorough understanding of IT-143B's properties is the foundational step for its safe handling
and disposal. The following table summarizes the key quantitative data for this compound.

Property Value

Molecular Formula C2sH41NO4[1]

Molecular Weight 455.63 g/mol [1]

Purity >95% by HPLC[1]

CAS Number 183485-34-9[1]

Solubility Soluble in ethanol, methanol, DMF, or DMSO[1]
[2]

Long-Term Storage -20°C[1]
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Experimental Protocol: Step-by-Step Disposal of IT-
143B

The following protocol details the methodology for the safe disposal of IT-143B. This procedure
is designed to manage risks associated with a potent, bioactive compound and to align with
general laboratory safety standards. It is imperative to consult and adhere to your institution's
specific Environmental Health and Safety (EHS) guidelines, as regulations may vary.

Personal Protective Equipment (PPE) and Engineering
Controls

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves (nitrile or neoprene are recommended).

o Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent the inhalation of any aerosols or dust.

Waste Categorization and Segregation

o Treat all IT-143B waste as hazardous chemical waste.[1] This includes the pure compound,
stock solutions, and any contaminated labware (e.qg., pipette tips, tubes, flasks).

¢ Do not mix IT-143B waste with other waste streams unless explicitly permitted by your
institution's EHS office.

Preparing for Disposal

e Solid Waste (Pure Compound, Contaminated Labware): Carefully collect all solid waste in a
designated, leak-proof, and clearly labeled hazardous waste container. The container
material should be compatible with the solvents used with IT-143B (e.g., high-density
polyethylene).

e Liquid Waste (Stock Solutions, Used Media): Collect all liquid waste containing IT-143B in a
dedicated, sealed, and shatter-resistant container. Given its solubility in organic solvents,
ensure the container is appropriate for substances like ethanol, methanol, DMF, or DMSO.[1]

[2]
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Labeling and Storage

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
“IT-143B," and any associated hazard warnings (e.g., "Toxic," "Bioactive").

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible chemicals.

Arranging for Final Disposal

o Contact your institution's EHS office or designated hazardous waste management provider
to schedule a pickup.

e Provide a complete and accurate description of the waste, including the chemical name and
guantity, to the disposal provider.

» Dispose of the contents and container at an approved waste disposal plant, following all
local, state, and federal regulations.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of IT-143B.

Click to download full resolution via product page

Caption: Disposal workflow for IT-143B from generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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